Cas no 2101206-65-7 (tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate)
tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate
- 2-Methyl-2-propanyl (3R,4R)-4-fluoro-3-({[(2-methyl-2-propanyl)oxy]carbonyl}oxy)-1-piperidinecarboxylate
- rel-(3R,4R)-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate
- tert-butyl (3R,4R)-4-fluoro-3-[(2-methylpropan-2-yl)oxycarbonyloxy]piperidine-1-carboxylate
- AKOS037647608
- tert-butyl (3R,4R)-3-{[(tert-butoxy)carbonyl]oxy}-4-fluoropiperidine-1-carboxylate
- tert-butyl (3R,4R)-3-[(tert-butoxycarbonyl)oxy]-4-fluoropiperidine-1-carboxylate
- AS-74234
- D86888
- 2101206-65-7
- trans-1-Boc-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine
- rel-(3R,4R)-tert-Butyl3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate
- TERT-BUTYL TRANS-3-((TERT-BUTOXYCARBONYL)OXY)-4-FLUOROPIPERIDINE-1-CARBOXYLATE
-
- MDL: MFCD30728587
- Inchi: InChI=1S/C15H26FNO5/c1-14(2,3)21-12(18)17-8-7-10(16)11(9-17)20-13(19)22-15(4,5)6/h10-11H,7-9H2,1-6H3/t10-,11-/m1/s1
- InChI Key: RLKUBAPNXUHMBK-GHMZBOCLSA-N
- SMILES: N1(C[C@H]([C@@H](CC1)F)OC(=O)OC(C)(C)C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 319.17950109g/mol
- Monoisotopic Mass: 319.17950109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 65.1Ų
tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T87700-10g |
rel-(3R,4R)-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate |
2101206-65-7 | 95% | 10g |
¥15430.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T87700-25g |
rel-(3R,4R)-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate |
2101206-65-7 | 95% | 25g |
¥28920.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T87700-50g |
rel-(3R,4R)-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate |
2101206-65-7 | 95% | 50g |
¥46270.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T87700-1g |
rel-(3R,4R)-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate |
2101206-65-7 | 95% | 1g |
¥3220.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T87700-5g |
rel-(3R,4R)-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate |
2101206-65-7 | 95% | 5g |
¥9640.0 | 2023-09-06 | |
| eNovation Chemicals LLC | D773733-100mg |
tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate |
2101206-65-7 | 95% | 100mg |
$125 | 2024-06-06 | |
| eNovation Chemicals LLC | D773733-250mg |
tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate |
2101206-65-7 | 95% | 250mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | D773733-500mg |
tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate |
2101206-65-7 | 95% | 500mg |
$285 | 2023-09-04 | |
| eNovation Chemicals LLC | D773733-1g |
tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate |
2101206-65-7 | 95% | 1g |
$470 | 2023-09-04 | |
| eNovation Chemicals LLC | D773733-5g |
tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate |
2101206-65-7 | 95% | 5g |
$1380 | 2023-09-04 |
tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate
tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate: A Comprehensive Overview
The compound with CAS No. 2101206-65-7, known as tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group and a fluorine atom, along with a tert-butyl ester moiety. The presence of these functional groups makes it an interesting subject for both academic research and industrial development.
The piperidine ring in this compound serves as the core structure, providing a rigid framework for the substitution of other groups. The Boc group is a common protecting group in organic synthesis, particularly in peptide chemistry, due to its stability under basic conditions and ease of removal under acidic conditions. The fluorine atom at the 4-position introduces electronic effects that can influence the reactivity and selectivity of the molecule in various reactions.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as fluorine substitution can significantly alter the physicochemical properties of molecules, such as lipophilicity, bioavailability, and metabolic stability. In this context, the 4-fluoropiperidine moiety in our compound is of particular interest, as it may enhance the pharmacokinetic profile of derivatives synthesized from this compound.
The tert-butyl ester group in this compound is another key feature that contributes to its stability and solubility properties. Ester groups are commonly used in pharmaceuticals to improve drug delivery and absorption. The presence of two ester groups (the Boc group and the tert-butyl ester) suggests that this compound may be an intermediate in the synthesis of more complex molecules, such as peptide analogs or other bioactive compounds.
In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, ring-opening reactions, or coupling reactions. The use of palladium-catalyzed cross-coupling reactions has been increasingly popular for constructing complex molecules like this one, as these methods offer high yields and excellent selectivity.
The racemic form of this compound indicates that it exists as a mixture of two enantiomers, which are non-superimposable mirror images of each other. In pharmaceutical chemistry, the enantiomeric purity of compounds is often critical, as different enantiomers can exhibit different biological activities or side effects. Therefore, the development of efficient methods for resolving racemic mixtures into their individual enantiomers is an area of active research.
Recent advancements in chiral resolution techniques, such as high-performance liquid chromatography (HPLC) with chiral columns or enzymatic resolution methods, have made it possible to separate enantiomers with high efficiency and precision. These techniques are particularly useful for compounds like our tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate, where enantiomeric purity is essential for downstream applications.
In addition to its potential uses in pharmaceuticals, this compound may also find applications in agrochemicals or materials science due to its unique structural features. For instance, fluorinated piperidines have been explored as insecticides or fungicides due to their ability to disrupt target enzymes or receptors in pests or pathogens.
The study of such compounds also contributes to our understanding of stereochemistry and molecular recognition processes. The trans configuration at position 3 suggests that steric effects play a significant role in determining the spatial arrangement of substituents on the piperidine ring. This has implications for both synthetic strategies and biological interactions involving this compound.
In conclusion, tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate is a versatile compound with diverse potential applications across multiple fields. Its unique structure combines functional groups that offer both chemical stability and biological activity potential. As research continues to uncover new synthetic methods and applications for such compounds, their role in drug discovery and materials science will likely expand further.
2101206-65-7 (tert-butyl Trans-3-((tert-butoxycarbonyl)oxy)-4-fluoropiperidine-1-carboxylate racemate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)